Cas no 1599347-87-1 (1-Pyrrolidin-3-ylpent-4-yn-1-one)

• Product Name: 1-Pyrrolidin-3-ylpent-4-yn-1-one
• CAS No: 1599347-87-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5292216
• Update Time: 2025-05-21

1-Pyrrolidin-3-ylpent-4-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidin-3-ylpent-4-yn-1-one

• Inchi： 1S/C9H13NO/c1-2-3-4-9(11)8-5-6-10-7-8/h1,8,10H,3-7H2
• InChI Key： DKTJHGVRHXHPEA-UHFFFAOYSA-N
• SMILES： C(C1CCNC1)(=O)CCC#C

Additional information on 1-Pyrrolidin-3-ylpent-4-yn-1-one

Recent Advances in the Study of 1-Pyrrolidin-3-ylpent-4-yn-1-one (CAS: 1599347-87-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1-Pyrrolidin-3-ylpent-4-yn-1-one (CAS: 1599347-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide an in-depth analysis of recent studies, highlighting key discoveries and future research directions.

Recent studies have explored the synthetic pathways for 1-Pyrrolidin-3-ylpent-4-yn-1-one, emphasizing its role as a versatile intermediate in the development of novel bioactive molecules. Researchers have reported efficient methods for its synthesis, including catalytic asymmetric approaches that yield high enantiomeric purity. These advancements are critical for scaling up production and ensuring reproducibility in pharmacological studies. Additionally, the compound's structural features, such as the pyrrolidine ring and alkyne moiety, make it an attractive scaffold for further chemical modifications.

In terms of biological activity, 1-Pyrrolidin-3-ylpent-4-yn-1-one has demonstrated promising results in preliminary screenings. Studies indicate its potential as a modulator of key enzymatic pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, recent in vitro assays have shown that the compound exhibits inhibitory effects on specific kinases and proteases, suggesting its utility in targeted therapy. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders.

Despite these encouraging findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-Pyrrolidin-3-ylpent-4-yn-1-one. Current research is focused on structure-activity relationship (SAR) studies to enhance its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of derivatives with improved efficacy and safety profiles.

In conclusion, 1-Pyrrolidin-3-ylpent-4-yn-1-one (CAS: 1599347-87-1) represents a compelling area of research in chemical biology and drug discovery. Its synthetic accessibility, diverse biological activities, and potential therapeutic applications underscore its importance in the field. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications. This brief serves as a foundation for researchers seeking to explore the multifaceted roles of this compound in advancing medical science.